Cas no 80690-07-9 (6-QUINOLINECARBOXYLIC ACID, 5-NITRO-)

• Product name: 6-QUINOLINECARBOXYLIC ACID, 5-NITRO-
• CAS No: 80690-07-9
• MF: C₁₀H₆N₂O₄
• MW: 218.166
• CID: 3326890
• PubChem ID: 18847887

6-QUINOLINECARBOXYLIC ACID, 5-NITRO- Chemical and Physical Properties

Names and Identifiers

• 6-QUINOLINECARBOXYLIC ACID, 5-NITRO-
• 5-Nitro-6-quinolinecarboxylic acid
• 80690-07-9
• 5-nitroquinoline-6-carboxylic acid
• SCHEMBL6958591
• AKOS002854914

• Inchi： InChI=1S/C10H6N2O4/c13-10(14)7-3-4-8-6(2-1-5-11-8)9(7)12(15)16/h1-5H,(H,13,14)
• InChI Key： HOURNFHWRPRYBC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 218.03275668Da
• Monoisotopic Mass: 218.03275668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų